Cas no 769961-61-7 (4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine)
769961-61-7 structure
Product Name:4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine
CAS No:769961-61-7
MF:C17H17N3O3
MW:311.335183858871
CID:2123672
PubChem ID:17755726
Update Time:2025-04-21
4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine
- 769961-61-7
- KQLBWRRITSSHJN-UHFFFAOYSA-N
- SCHEMBL4365396
- DA-02921
-
- Inchi: 1S/C17H17N3O3/c1-21-16-8-11-14(9-17(16)22-2)20-6-5-15(11)23-10-3-4-12(18)13(19)7-10/h3-9H,18-19H2,1-2H3
- InChI Key: KQLBWRRITSSHJN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)N)N)C1C=CN=C2C=C(C(=CC2=1)OC)OC
Computed Properties
- Exact Mass: 311.12699141Da
- Monoisotopic Mass: 311.12699141Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 92.6Ų
4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
769961-61-7 (4-(6,7-dimethoxyquinolin-4-yloxy)-benzene-1,2-diamine) Related Products
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